Cas no 130046-84-3 (2-Bromo-4-fluoro-6-(trifluoromethyl)phenol)

• Product Name: 2-Bromo-4-fluoro-6-(trifluoromethyl)phenol
• CAS No: 130046-84-3
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• CID: 2625591
• PubChem ID: 15057656
• Update Time: 2025-04-21

2-Bromo-4-fluoro-6-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-6-(trifluoromethyl)-phenol
• 3-Bromo-5-fluoro-2-hydroxybenzotrifluoride
• 2-Bromo-4-fluoro-6(trifluoromethyl)-phenol
• DTXSID70567655
• MFCD12910486
• SCHEMBL9321667
• 130046-84-3
• 2-Bromo-4-fluoro-6-(trifluoromethyl)phenol

• Inchi： 1S/C7H3BrF4O/c8-5-2-3(9)1-4(6(5)13)7(10,11)12/h1-2,13H
• InChI Key： KZXJVEXPMOPLQG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)(F)F)=C1O)F

Computed Properties

• Exact Mass: 257.93034Da
• Monoisotopic Mass: 257.93034Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes